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Compound of Interest

Compound Name: Galectin-4-IN-3

Cat. No.: B12369700 Get Quote

Disclaimer: As of November 2025, publicly available scientific literature does not contain

specific information regarding a compound designated "Galectin-4-IN-3." Therefore, this

document provides a comprehensive overview of the known mechanisms of action of its target,

Galectin-4, to serve as a foundational guide for researchers and drug development

professionals in the field.

Executive Summary
Galectin-4, a tandem-repeat galectin, is a β-galactoside-binding lectin predominantly expressed

in the epithelial cells of the gastrointestinal tract.[1][2] It plays a crucial role in a multitude of

cellular processes, including cell adhesion, protein trafficking, signaling, and inflammation.[1] Its

dual carbohydrate recognition domains (CRDs) allow it to cross-link glycoproteins and

glycolipids, thereby modulating various signaling pathways implicated in both normal

physiology and disease states such as cancer and inflammatory bowel disease.[1] This guide

delves into the molecular interactions and signaling cascades influenced by Galectin-4,

providing a framework for understanding the potential impact of inhibitory compounds.

Core Mechanism of Action of Galectin-4
Galectin-4 exerts its biological functions through its ability to bind to specific glycan structures

on the cell surface and within the cell. This binding can lead to the clustering of receptors,

stabilization of protein complexes, and modulation of intracellular signaling pathways.
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Cell Adhesion and Migration: By cross-linking cell surface glycoproteins, Galectin-4 can

mediate both cell-cell and cell-matrix interactions, influencing cell adhesion and migration.[1]

Modulation of Immune Responses: Extracellular Galectin-4 can interact with immune cells,

such as T cells, to modulate inflammatory responses. For instance, it has been shown to

stimulate CD4+ T cells to produce IL-6.[1]

Intracellular Functions:
Apical Trafficking: Galectin-4 is involved in the sorting and transport of specific proteins to the

apical membrane of polarized epithelial cells.[1][2]

Signaling Pathway Regulation: Intracellularly, Galectin-4 can directly interact with

components of signaling cascades, such as the Wnt/β-catenin pathway.[1][3]

Key Signaling Pathways Modulated by Galectin-4
Galectin-4 has been demonstrated to influence several critical signaling pathways. The

development of any Galectin-4 inhibitor would need to consider these downstream effects.

Wnt/β-catenin Signaling Pathway
In colorectal cancer cells, Galectin-4 has been shown to act as a tumor suppressor by

negatively regulating the Wnt/β-catenin pathway. It can bind to axin, β-catenin, and

Adenomatous Polyposis Coli (APC), stabilizing the destruction complex and promoting the

degradation of β-catenin.[3] This prevents the translocation of β-catenin to the nucleus and the

subsequent activation of Wnt target genes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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